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Compound of Interest

Compound Name: 2,7-Dimethoxynaphthalene

Cat. No.: B1218487

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for chemical compounds is paramount. This guide provides
a comprehensive overview of 2,7-Dimethoxynaphthalene, a naphthalene derivative utilized in
various chemical syntheses. The following sections detail its properties, hazards, and the
necessary precautions for its safe use in a laboratory setting.

Chemical and Physical Properties

2,7-Dimethoxynaphthalene is a solid organic compound. A summary of its key physical and
chemical properties is presented in the table below for easy reference.
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Property Value Reference
CAS Number 3469-26-9 [11[2]
Molecular Formula C12H1202 [1][3]
Molecular Weight 188.22 g/mol [11[3]
Appearance White to orange to green ]

powder to crystal
Melting Point 137-139 °C [1][2][4]
Boiling Point 283.23 °C (rough estimate) [4]
Density 1.0750 (rough estimate) [4]
Solubility Insoluble in water. [5]

PPKHAIRFQKFMLE-
InChl Key [1][2]
UHFFFAOYSA-N

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2,7-Dimethoxynaphthalene is classified as a hazardous substance.[3][6]

GHS Classification:

» Skin Corrosion/Irritation: Category 2[3][6]

e Serious Eye Damage/Eye Irritation: Category 2[3][6]

» Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation: Category 3[3][6]
Signal Word: Warning[1][6]

Hazard Statements:

o H315: Causes skin irritation.[1][3][6]
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e H319: Causes serious eye irritation.[1][3][6]

e H335: May cause respiratory irritation.[1][3][6]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.
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Code Precautionary Statement
Avoid breathing
P261
dust/fume/gas/mist/vapors/spray.[1][6][7]
P264 Wash skin thoroughly after handling.[1][6][7]
Use only outdoors or in a well-ventilated area.[1]
pP271
[61[7]
P280 Wear protective gloves/ eye protection/ face
protection.[1][6][7]
P302 + P352 IF ON SKIN: Wash with plenty of water.[1][6][7]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[6][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][6]

[7]

P319 Get medical help if you feel unwell.[6][7]
P332 + P317 If skin irritation occurs: Get medical help.[6][7]
P337 + P317 If eye irritation persists: Get medical help.[3]

Take off contaminated clothing and wash it
P362 + P364

before reuse.[6][7]

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[6][7]
P405 Store locked up.[6][7]

Dispose of contents/container to an approved
P501

waste disposal plant.[6][7]

Handling and Storage
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Proper handling and storage of 2,7-Dimethoxynaphthalene are crucial to ensure the safety of
laboratory personnel.

Handling:

» Handle in a well-ventilated place.[7]

o Wear suitable protective clothing, including gloves and eye/face protection.[7]
» Avoid contact with skin and eyes.[7]

» Avoid the formation of dust and aerosols.[7]

¢ Use non-sparking tools.[7]

e Wash hands and any exposed skin thoroughly after handling.[8]

Storage:

Store in a tightly closed container.[7]

Keep in a dry, cool, and well-ventilated place.[7][8]

Store locked up.[7]

Incompatible materials include strong oxidizing agents and strong bases.[8]

First Aid Measures

In the event of exposure to 2,7-Dimethoxynaphthalene, the following first aid measures
should be taken immediately.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[6][7][9] If breathing is difficult, give oxygen.[9] If not breathing, give artificial
respiration.[6] Get medical attention if you feel unwell.[6][7]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. If skin irritation occurs, get medical
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advice/attention.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses, if present and easy
to do.[7] Continue rinsing.[7][8] If eye irritation persists, get medical advice/attention.[8]

¢ Ingestion: Do not induce vomiting.[9] Rinse mouth with water.[6] Never give anything by
mouth to an unconscious person.[6] Call a poison control center or get medical aid
immediately.[9]

Exposure Occurs

Artificial Respiration

Inhalation Skin Contact L Eye Contact Ingestion

l

Move to Fresh Air Remove Contaminated Clothing

Rinse Eyes with Water (15 min)

Rinse Mouth with Water

Breathing Difficult? Wash with Plenty of Water

Eye Irritation Persists?

Give Oxygen Ye

Get Medical Attention
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Click to download full resolution via product page
Caption: First aid workflow for exposure to 2,7-Dimethoxynaphthalene.
Accidental Release Measures
In the case of a spill or accidental release, the following procedures should be followed.

Personal Precautions:

Ensure adequate ventilation.[7][8]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a respirator if dust is generated.[7][8][9]

Avoid breathing dust.[7][8]

Evacuate personnel to safe areas.[7]

Environmental Precautions:

o Prevent further leakage or spillage if it is safe to do so.[7]

e Do not let the chemical enter drains, as it should not be released into the environment.[7][8]
Methods for Cleaning Up:

o For small spills, use appropriate tools to put the spilled solid in a convenient waste disposal
container.[5]

» For larger spills, contain the spilled material.[5]
o Collect the material and place it in a suitable, closed container for disposal.[6][7]

e Avoid generating dust.[8]
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Caption: Workflow for responding to a spill of 2,7-Dimethoxynaphthalene.

Toxicological Information
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Detailed toxicological studies on 2,7-Dimethoxynaphthalene are not readily available in the
provided search results. The hazard classifications are based on data from related compounds
and computational models. No specific LD50 or LC50 values for 2,7-Dimethoxynaphthalene
were found. It is known to cause skin, eye, and respiratory irritation upon single exposure.[1][3]
[6] Chronic effects have not been fully investigated.

Experimental Protocols

The safety data sheets and product information pages for 2,7-Dimethoxynaphthalene do not
provide detailed experimental protocols for the toxicological and safety testing performed.
Hazard classifications are typically determined by manufacturers or regulatory bodies based on
a review of available data, which may not be publicly accessible.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the official SDS for 2,7-
Dimethoxynaphthalene from your supplier before handling the material. All laboratory work
should be conducted by trained professionals in a well-equipped and properly ventilated facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,7-
Dimethoxynaphthalene: Safety, Handling, and MSDS]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1218487#2-7-dimethoxynaphthalene-
safety-handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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